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Compound of Interest

Compound Name: DL-AP4

Cat. No.: B1265369 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation, storage, and application of stock

solutions of DL-2-Amino-4-phosphonobutyric acid (DL-AP4), a broad-spectrum glutamate

receptor ligand.

Introduction
DL-AP4 is a widely used pharmacological tool in neuroscience research. It acts as a broad-

spectrum excitatory amino acid (EAA) ligand. The L-isomer, L-AP4, is a selective and potent

agonist for group III metabotropic glutamate receptors (mGluRs), specifically mGluR4, mGluR6,

mGluR7, and mGluR8. Activation of these presynaptic receptors typically leads to the inhibition

of neurotransmitter release.[1][2][3] This is often mediated through the inhibition of voltage-

dependent calcium channels via a pertussis toxin-sensitive G-protein (Gi/o).[1][3] Due to its role

in modulating synaptic transmission, DL-AP4 is a critical tool for studying the physiology of the

central nervous system and visual system.[4]

Physicochemical Properties & Solubility
Proper preparation of DL-AP4 stock solutions begins with an understanding of its physical and

chemical properties.
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Property Value Source

Molecular Weight 183.1 g/mol

Formula C₄H₁₀NO₅P

Appearance White to off-white solid N/A

Storage (Solid) Room Temperature [5]

DL-AP4 is primarily soluble in aqueous solutions. Solubility can be enhanced with gentle

warming and sonication. For higher concentrations, the use of NaOH or the sodium salt version

of DL-AP4 is recommended.

Solvent
Maximum
Concentration

Notes Source

Water 5 mM - 50 mM

Solubility varies by

supplier. 5 mg/mL

(27.3 mM) may

require warming to

60°C and sonication.

[4] Tocris reports 50

mM, Hello Bio reports

33 mM.[5]

[4][5]

1 M NaOH 100 mM (for L-AP4)
For preparing high-

concentration stocks.

Water (DL-AP4

Sodium Salt)
100 mM

The sodium salt form

offers higher aqueous

solubility.

[6]

Experimental Protocols
Protocol 1: Preparation of a 50 mM Aqueous Stock
Solution
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This protocol is suitable for most standard applications where a high concentration aqueous

stock is desired.

Materials:

DL-AP4 powder (MW: 183.1)

Sterile, high-purity water (e.g., Milli-Q or equivalent)

Sterile conical tube or vial

Calibrated scale

Vortex mixer and/or sonicator

Water bath (optional, for warming)

Sterile 0.22 µm syringe filter

Procedure:

Calculate Required Mass: To prepare 1 mL of a 50 mM stock solution, calculate the mass of

DL-AP4 needed:

Mass (g) = Concentration (mol/L) × Volume (L) × Molecular Weight ( g/mol )

Mass = 0.050 mol/L × 0.001 L × 183.1 g/mol = 0.009155 g = 9.155 mg

Weighing: Accurately weigh 9.16 mg of DL-AP4 powder and transfer it to a sterile conical

tube.

Dissolution: Add approximately 800 µL of high-purity water to the tube.

Solubilization: Tightly cap the tube and vortex thoroughly. If the powder does not fully

dissolve, use a sonicator or warm the solution in a water bath at temperatures up to 60°C

until the solid is completely dissolved.[4]

Volume Adjustment: Once dissolved, add water to bring the final volume to 1.0 mL.
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Sterilization: Sterilize the stock solution by passing it through a 0.22 µm syringe filter into a

new sterile tube.[4] This is particularly important for cell culture or in vivo experiments.

Storage: Prepare and use the solution on the same day if possible.[5][7] For storage, create

single-use aliquots and store them at -20°C for up to one month or -80°C for up to six

months.[4][5][7] Crucially, avoid repeated freeze-thaw cycles.[4][7]

Working Solution Dilution Table
The following table provides dilution calculations from a 50 mM stock solution to common

experimental concentrations.

Desired
Concentration

Volume of 50 mM
Stock

Final Volume Diluent Volume

10 µM 2 µL 10 mL 9.998 mL

50 µM 10 µL 10 mL 9.990 mL

100 µM 20 µL 10 mL 9.980 mL

500 µM 100 µL 10 mL 9.900 mL

1 mM 200 µL 10 mL 9.800 mL

Signaling Pathway & Mechanism of Action
DL-AP4's L-isomer is an agonist at presynaptic group III mGluRs. Its activation initiates a G-

protein-mediated signaling cascade that inhibits neurotransmitter release.
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Caption: L-AP4 signaling pathway at a presynaptic terminal.
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Experimental Applications & Typical Concentrations
DL-AP4 is utilized in a variety of experimental paradigms. The optimal concentration is highly

dependent on the specific research question and model system.

Application
Typical
Concentration
Range

Key Finding Source

Retinal

Electrophysiology
50 nM - 10 µM

Reduces circuit noise

in a mouse model of

retinitis pigmentosa.

[8]

Retinal Signal

Blocking
2 µM

Selectively blocks

cone-mediated signals

over rod signals in the

rat retina.

[9][10]

Rod Bipolar Cell

Studies
500 µM

Reduces tonic inward

current in isolated rod

bipolar cells.

[4]

NMDA Receptor

Studies
25 µM (EC₅₀) - 1 mM

Acts as a partial co-

agonist at the glycine

site of NMDA

receptors.

[11]

Hippocampal Slice

Recording
2.5 µM (apparent Kd)

Antagonizes

excitatory synapses in

the lateral perforant

path.

[4]

Disclaimer: This document is intended for research use only. Please refer to batch-specific data

on the Certificate of Analysis provided by your supplier. Always follow appropriate laboratory

safety procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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